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Compound Name: H-Phe-D-met-arg-phe-NH2

CAS No.: 84313-43-9

Cat. No.: B1447082

Get Quote

Comprehensive Comparison Guide: Structure-Activity Relationship (SAR) of C-Terminal

Modifications of FMRFamide

Introduction to FMRFamide and the RFamide
Neuropeptide Family
FMRFamide (Phe-Met-Arg-Phe-NH2) is a highly conserved tetrapeptide originally isolated as a

cardioexcitatory molecule in molluscs. It serves as the prototypical member of the RFamide

peptide family, which plays pivotal roles in regulating physiological processes across

invertebrates and vertebrates, including cardiac contractility, muscle tension, and neural

signaling. For drug development professionals and neurobiologists, understanding the

Structure-Activity Relationship (SAR) of FMRFamide is critical for designing potent, peptidase-

resistant analogs and selective receptor agonists.

The Mechanistic Importance of the C-Terminus
The biological activity of FMRFamide is critically dependent on its C-terminal tetrapeptide

sequence. SAR studies reveal that the C-terminal region acts as the primary anchor for
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receptor docking, dictating both affinity and efficacy 1.

The Amidation Imperative: The C-terminal amide group (-NH2) is non-negotiable for

bioactivity. Conversion to a free carboxylic acid (FMRF-OH) results in a ~100-fold drop in

potency 2. Causally, the amide group serves a dual purpose: it prevents rapid in vivo

degradation by carboxypeptidases and forms essential hydrogen bonds within the G-protein

coupled receptor (GPCR) binding pocket.

The Aromatic Anchor: The C-terminal Phenylalanine (Phe) provides bulky, aromatic

properties that facilitate strong pi-stacking and hydrophobic contacts with the FMRFamide

receptor (FMRFaR). Substituting this residue with a small aliphatic amino acid like Alanine

(e.g., FMRA-NH2) completely abolishes binding, proving that physical bulk and aromaticity

are required to pry open the receptor's active conformation 1.

Comparative SAR Data of FMRFamide Analogs
To objectively compare the performance of FMRFamide against its structural alternatives, the

following table summarizes the relative potency of various C-terminal modifications based on

standard molluscan muscle contraction assays 3.
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Peptide
Analog

Sequence
C-Terminal
Modification

Relative
Potency (%)

Key
Mechanistic
Insight

FMRFamide

(Wild-type)

Phe-Met-Arg-

Phe-NH2
Amidated (None) 100

Optimal pi-

stacking and H-

bonding in

GPCR pocket.

FMRF-OH
Phe-Met-Arg-

Phe-OH
Free Acid ~1

Loss of

amidation

disrupts key

receptor

interactions and

increases

peptidase

susceptibility.

FMRAamide
Phe-Met-Arg-

Ala-NH2
Ala Substitution <1

Loss of bulky

aromatic Phe

disrupts the pi-

stacking anchor

essential for

docking.

D-FMRFamide
D-Phe-Met-Arg-

Phe-NH2

D-isomer

Substitution
<5

Stereochemistry

at the C-terminus

is critical for

precise receptor

activation.

MRFamide
Met-Arg-Phe-

NH2
Truncation ~0.1

Minimum length

of 4 residues is

required for

stable docking.

FMRFamide Receptor (FMRFaR) Signaling Pathway
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FMRFaRs are predominantly GPCRs belonging to the rhodopsin-like family. Upon binding an

active, C-terminally amidated ligand, the receptor couples to Gq proteins. This activates

Phospholipase C (PLC), which cleaves PIP2 into Inositol trisphosphate (IP3) and Diacylglycerol

(DAG). IP3 subsequently triggers intracellular calcium release from the endoplasmic reticulum,

leading to muscle contraction or neural depolarization 4.
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FMRFamide GPCR signaling pathway leading to intracellular calcium release.
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Experimental Workflows for Evaluating FMRFamide
Analogs
To objectively compare the efficacy of novel FMRFamide analogs, researchers must employ

robust, self-validating experimental systems. Below is the gold-standard protocol for

synthesizing and validating these compounds.

Rink Amide Resin
(Ensures C-term Amidation)

Fmoc SPPS Synthesis
(Amino Acid Coupling)

 Base Material

TFA Cleavage &
Deprotection

 Elongated Peptide

RP-HPLC Purification
(>95% Purity)

 Crude Peptide

Fluo-4 Calcium Assay
(Receptor Activation)

 Validated Analog
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Step-by-step experimental workflow for synthesizing and evaluating FMRFamide analogs.
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Protocol 1: Solid-Phase Peptide Synthesis (SPPS) of
FMRFamide Analogs
Objective: Synthesize high-purity FMRFamide and its C-terminal modified variants.

Step 1: Resin Selection (Critical Causality). To synthesize the wild-type FMRFamide, you

must use a Rink Amide resin. Standard Wang resin yields a C-terminal free acid upon

cleavage. Because the SAR data proves amidation is essential for bioactivity, Rink Amide

resin is strictly required to generate the C-terminal carboxamide.

Step 2: Fmoc Deprotection & Coupling. Iteratively deprotect the Fmoc group using 20%

piperidine in DMF, followed by coupling the next amino acid using HBTU/DIPEA.

Step 3: Cleavage with Scavengers. Cleave the peptide from the resin using a Trifluoroacetic

acid (TFA) cocktail. Causality for Scavengers: The Methionine (Met) residue in FMRFamide

is highly prone to oxidation. Therefore, scavengers like ethanedithiol (EDT) and thioanisole

must be included in the TFA cocktail (e.g., Reagent K) to protect the thioether side chain.

Step 4: Purification. Precipitate in cold ether, lyophilize, and purify via Reverse-Phase HPLC

(C18 column) to >95% purity. Validate mass via MALDI-TOF MS.

Protocol 2: Intracellular Calcium Mobilization Assay (In
Vitro Bioassay)
Objective: Quantify the receptor activation potential (EC50) of the synthesized analogs.

Step 1: Cell Culture & Transfection. Culture CHO or HEK293 cells stably expressing the

target FMRFaR.

Step 2: Dye Loading. Incubate cells with Fluo-4 AM dye for 45 minutes at 37°C. Causality for

Fluo-4: Because FMRFaRs are Gq-coupled GPCRs, activating them triggers IP3-mediated

Ca2+ release. Fluo-4 AM is a cell-permeable dye that fluoresces strictly upon binding free

Ca2+, providing a direct, real-time readout of receptor activation.

Step 3: Self-Validating Controls.
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Positive Control: Use a non-peptide GPCR agonist (e.g., ATP for endogenous P2Y

receptors) to confirm cell viability and successful dye loading.

Negative Control: Use the synthesized FMRF-OH (free acid) analog. This validates the

assay's sensitivity to C-terminal amidation, as it should yield negligible fluorescence.

Step 4: Data Acquisition. Inject varying concentrations of the peptide analogs (10pM to

10μM) and measure peak fluorescence using a microplate reader (Ex 494 nm / Em 516 nm).

Calculate EC50 values using non-linear regression.
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modifications of FMRFamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1447082/docs#structure-activity-relationship-of-c-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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